molecular formula C21H29N5O2 B4972620 N-ethyl-4-{5-[(4-phenylbutanoyl)amino]-1H-pyrazol-1-yl}-1-piperidinecarboxamide

N-ethyl-4-{5-[(4-phenylbutanoyl)amino]-1H-pyrazol-1-yl}-1-piperidinecarboxamide

Cat. No. B4972620
M. Wt: 383.5 g/mol
InChI Key: JEEURMSNRKRNAL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-ethyl-4-{5-[(4-phenylbutanoyl)amino]-1H-pyrazol-1-yl}-1-piperidinecarboxamide, commonly known as EPPIC, is a chemical compound that has been synthesized and studied for its potential use in scientific research.

Mechanism of Action

The mechanism of action of EPPIC is not fully understood, but it is believed to act as a potent inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which is involved in the breakdown of endocannabinoids in the brain. By inhibiting FAAH, EPPIC may increase the levels of endocannabinoids in the brain, which could have a variety of effects on neuronal function.
Biochemical and Physiological Effects:
Studies have shown that EPPIC can increase the levels of endocannabinoids in the brain, which could have a variety of effects on neuronal function. It has also been shown to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of EPPIC is its potency as a FAAH inhibitor, which makes it a useful tool for investigating the role of the endocannabinoid system in the brain. However, one limitation is that it has not yet been extensively studied in vivo, and its effects in living organisms are not fully understood.

Future Directions

There are several potential future directions for research on EPPIC, including further investigation of its effects on the endocannabinoid system in the brain, as well as its potential use in the treatment of neurological disorders. Additionally, further studies are needed to fully understand the safety and toxicity of EPPIC, as well as its potential for use in clinical settings.
In conclusion, EPPIC is a promising chemical compound with potential applications in scientific research. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of EPPIC for use in various scientific and clinical settings.

Synthesis Methods

The synthesis of EPPIC involves a multi-step process that begins with the reaction of 4-phenylbutyric acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 4-amino-1H-pyrazole-5-carboxamide to form the corresponding amide. The resulting compound is then reacted with piperidine and N-ethylcarboxamide to form EPPIC.

Scientific Research Applications

EPPIC has been studied for its potential use in a variety of scientific research applications, including as a tool for investigating the role of the endocannabinoid system in the brain. It has also been investigated for its potential use in the treatment of various neurological disorders, including epilepsy and Alzheimer's disease.

properties

IUPAC Name

N-ethyl-4-[5-(4-phenylbutanoylamino)pyrazol-1-yl]piperidine-1-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H29N5O2/c1-2-22-21(28)25-15-12-18(13-16-25)26-19(11-14-23-26)24-20(27)10-6-9-17-7-4-3-5-8-17/h3-5,7-8,11,14,18H,2,6,9-10,12-13,15-16H2,1H3,(H,22,28)(H,24,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JEEURMSNRKRNAL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCNC(=O)N1CCC(CC1)N2C(=CC=N2)NC(=O)CCCC3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H29N5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

383.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-ethyl-4-{5-[(4-phenylbutanoyl)amino]-1H-pyrazol-1-yl}-1-piperidinecarboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.